Cas no 2416243-62-2 (3-({(tert-butoxy)carbonylamino}methyl)spiro3.3heptane-1-carboxylic acid, Mixture of diastereomers)

• Product Name: 3-({(tert-butoxy)carbonylamino}methyl)spiro3.3heptane-1-carboxylic acid, Mixture of diastereomers
• CAS No: 2416243-62-2
• MF: C₁₄H₂₃NO₄
• MW: 269.33672451973
• MDL: MFCD32668329
• CID: 5359301
• PubChem ID: 146150487
• Update Time: 2025-06-26

3-({(tert-butoxy)carbonylamino}methyl)spiro3.3heptane-1-carboxylic acid, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 1-[[(2-Methylpropan-2-yl)oxycarbonylamino]methyl]spiro[3.3]heptane-3-carboxylic acid
• Z3820873673
• 3-({[(tert-butoxy)carbonyl]amino}methyl)spiro[3.3]heptane-1-carboxylic acid
• 3-({(tert-butoxy)carbonylamino}methyl)spiro3.3heptane-1-carboxylic acid, Mixture of diastereomers

• MDL： MFCD32668329
• Inchi： 1S/C14H23NO4/c1-13(2,3)19-12(18)15-8-9-7-10(11(16)17)14(9)5-4-6-14/h9-10H,4-8H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key： RUOIMVNHKGBCDT-UHFFFAOYSA-N
• SMILES： OC(C1CC(CNC(=O)OC(C)(C)C)C21CCC2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 381
• XLogP3: 2.4
• Topological Polar Surface Area: 75.6

Additional information on 3-({(tert-butoxy)carbonylamino}methyl)spiro3.3heptane-1-carboxylic acid, Mixture of diastereomers

3-({(tert-butoxy)carbonylamino}methyl)spiro[3.3]heptane-1-carboxylic acid, Mixture of Diastereomers (CAS No. 2416243-62-2)

3-({(tert-butoxy)carbonylamino}methyl)spiro[3.3]heptane-1-carboxylic acid, a mixture of diastereomers, is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, with the CAS number 2416243-62-2, is characterized by its spirocyclic structure and the presence of a tert-butoxycarbonyl (Boc) protecting group, which imparts stability and reactivity to the molecule. The mixture of diastereomers adds an additional layer of complexity and potential for diverse biological activities.

The spirocyclic framework of 3-({(tert-butoxy)carbonylamino}methyl)spiro[3.3]heptane-1-carboxylic acid is particularly intriguing due to its potential for modulating various biological targets. Spiro compounds are known for their ability to adopt specific conformations that can interact with protein binding sites in a highly selective manner. This property makes them valuable scaffolds for the design of novel drugs targeting G protein-coupled receptors (GPCRs), ion channels, and other important therapeutic targets.

Recent studies have highlighted the importance of spirocyclic compounds in drug discovery. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that spirocyclic structures can enhance the potency and selectivity of small molecules targeting GPCRs. The tert-butoxycarbonyl (Boc) protecting group in 3-({(tert-butoxy)carbonylamino}methyl)spiro[3.3]heptane-1-carboxylic acid can be selectively removed under mild conditions, allowing for further functionalization and optimization of the molecule for specific therapeutic applications.

The mixture of diastereomers in 3-({(tert-butoxy)carbonylamino}methyl)spiro[3.3]heptane-1-carboxylic acid presents both challenges and opportunities in drug development. The presence of multiple stereocenters can lead to a range of biological activities, some of which may be more favorable than others. Advanced separation techniques, such as chiral chromatography, can be employed to isolate individual diastereomers, enabling researchers to investigate their unique properties and potential therapeutic benefits.

In the context of medicinal chemistry, the ability to control and manipulate the stereochemistry of compounds is crucial for optimizing their pharmacological properties. The mixture of diastereomers in 3-({(tert-butoxy)carbonylamino}methyl)spiro[3.3]heptane-1-carboxylic acid provides a valuable starting point for such investigations. By systematically studying the effects of different diastereomers on biological targets, researchers can gain insights into structure-activity relationships (SARs) and develop more effective drugs.

The synthesis of 3-({(tert-butoxy)carbonylamino}methyl)spiro[3.3]heptane-1-carboxylic acid has been reported in several scientific publications. One notable method involves the reaction of a suitable spirocyclic precursor with an amino acid derivative protected with a Boc group. This approach allows for high yields and good control over the stereochemistry of the final product. The use of modern synthetic techniques, such as catalytic asymmetric synthesis, has further enhanced the efficiency and scalability of this process.

In addition to its potential as a drug candidate, 3-({(tert-butoxy)carbonylamino}methyl)spiro[3.3]heptane-1-carboxylic acid has also been explored as a building block for more complex molecules. Its unique structural features make it an attractive starting material for combinatorial chemistry approaches, where it can be combined with other functional groups to generate libraries of compounds with diverse chemical properties.

The biological evaluation of 3-({(tert-butoxy)carbonylamino}methyl)spiro[3.3]heptane-1-carboxylic acid has shown promising results in various assays. For example, preliminary studies have indicated that certain diastereomers exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways. Further research is ongoing to elucidate the mechanisms underlying these effects and to identify potential clinical applications.

In conclusion, 3-({(tert-butoxy)carbonylamino}methyl)spiro[3.3]heptane-1-carboxylic acid, CAS No. 2416243-62-2, represents a fascinating compound with significant potential in medicinal chemistry and drug discovery. Its unique spirocyclic structure, combined with the versatility provided by the tert-butoxycarbonyl protecting group and the mixture of diastereomers, makes it an attractive candidate for further investigation and development as a therapeutic agent.